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Compound of Interest

Compound Name: Cefotiam dihydrochloride hydrate

Cat. No.: B8148527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of Cefotiam dihydrochloride hydrate. The information is curated to support

research, scientific analysis, and drug development activities.

Chemical and Physical Properties
Cefotiam dihydrochloride hydrate is a second-generation cephalosporin antibiotic.[1] It

presents as a white to tan powder and is known for its broad-spectrum activity against a variety

of bacterial infections.[2][3][4][5] The compound's efficacy is rooted in its specific chemical

structure and resulting physicochemical characteristics.
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Property Value Source(s)

Chemical Name

(6R,7R)-7-[[2-(2-amino-1,3-

thiazol-4-yl)acetyl]amino]-3-[[1-

[2-

(dimethylamino)ethyl]tetrazol-

5-yl]sulfanylmethyl]-8-oxo-5-

thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylic

acid;hydrate;dihydrochloride

[6]

CAS Number 66309-69-1 [2]

Molecular Formula C₁₈H₂₃N₉O₄S₃ · 2HCl · xH₂O [3]

Molecular Weight
598.56 g/mol (anhydrous

basis)
[2][3]

Appearance White to tan powder [3][4][5]

Chemical Structure of Cefotiam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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